Cas no 2248408-54-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate
• CAS No: 2248408-54-8
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 5971436
• PubChem ID: 165905731
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate
• EN300-6520560
• 2248408-54-8

• Inchi： 1S/C19H18N2O4S2/c1-11-15(27-19(20-11)26-12-6-2-3-7-12)10-16(22)25-21-17(23)13-8-4-5-9-14(13)18(21)24/h4-5,8-9,12H,2-3,6-7,10H2,1H3
• InChI Key： BQMYLTKTFHMQIT-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1)C1CCCC1

Computed Properties

• Exact Mass: 402.07079941g/mol
• Monoisotopic Mass: 402.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate (CAS: 2248408-54-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate (CAS: 2248408-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiazole ring and a phthalimide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with enzymes involved in inflammatory and proliferative processes, making it a candidate for the treatment of conditions such as cancer and autoimmune diseases. The presence of the cyclopentylsulfanyl group is believed to enhance its binding affinity to target proteins, thereby improving its pharmacological profile.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, optimizing yield and purity. The study highlighted the importance of the thiazole ring in maintaining the compound's stability and bioactivity. Additionally, computational modeling was employed to predict its interactions with potential biological targets, providing valuable insights for further experimental validation.

Another significant development is the investigation of this compound's pharmacokinetic properties. Early-stage in vivo studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate could be a viable candidate for preclinical development. However, further studies are needed to assess its long-term safety and efficacy.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Recent work has explored its use in targeted drug delivery systems, where its structural features could be leveraged to enhance specificity and reduce systemic toxicity. For instance, conjugation with nanoparticles or antibodies could enable precise delivery to diseased tissues, thereby improving therapeutic outcomes.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(cyclopentylsulfanyl)-4-methyl-1,3-thiazol-5-yl]acetate (CAS: 2248408-54-8) represents a promising avenue for future research in chemical biology and drug development. Its unique structural attributes, combined with its demonstrated biological activity, make it a compelling subject for further investigation. Continued efforts to elucidate its mechanism of action and optimize its pharmacological properties will be critical in translating these findings into clinical applications.